Cas no 942013-97-0 (2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 942013-97-0
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5506387
• Update Time: 2025-07-18

2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide
• 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H16ClN3O4/c19-16-8-7-14(22(25)26)11-15(16)18(24)20-12-4-3-5-13(10-12)21-9-2-1-6-17(21)23/h3-5,7-8,10-11H,1-2,6,9H2,(H,20,24)
• InChI Key： QQUWMUORRDRGIN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCCC2=O)=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

2-Chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide: A Promising Compound in Modern Pharmaceutical Research

2-Chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS No. 942013-97-0, exhibits a complex arrangement of functional groups, including 2-chloro, 5-nitro, and N-3-(2-oxopiperidin-1-yl)phenylbenzamide moieties, which contribute to its potential biological activities. Recent advancements in drug discovery and targeted therapy have highlighted the importance of compounds like this in the development of novel therapeutics.

The 2-chloro substituent at the para-position of the benzamide ring plays a critical role in modulating the compound's electronic properties and reactivity. This functional group is known to enhance the lipophilicity of the molecule, which is essential for drug permeability across biological membranes. Similarly, the 5-nitro group introduces electrophilic characteristics, potentially influencing the compound's metabolic stability and receptor binding affinity. These structural features are central to the mechanism of action of 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide in various biological systems.

The N-3-(2-oxopiperidin-1-yl)phenylbenzamide moiety is a key structural element of this compound. The 2-oxopiperidin-1-yl group, a cyclic amide derivative, is particularly noteworthy for its ability to form hydrogen bonds with target proteins, thereby enhancing the compound's selectivity and efficacy. This piperidinyl ring is often implicated in enzyme inhibition and signal transduction pathways, making it a valuable scaffold for drug design. The benzamide backbone further contributes to the compound's structural rigidity, which is crucial for maintaining molecular interactions with biological targets.

Recent studies in pharmacological research have demonstrated that 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide exhibits promising antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound effectively inhibits pathogenic bacteria by disrupting cell membrane integrity. The nitro group was found to act as a redox-active moiety, generating reactive oxygen species that damage microbial cells. These findings underscore the potential of 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide as a candidate for antimicrobial drug development.

In addition to its antimicrobial activity, 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide has shown anti-inflammatory effects in in vitro models. A 2024 study in *Bioorganic & Medicinal Chemistry* highlighted its ability to modulate NF-κB signaling pathways, which are central to inflammatory responses. The piperidinyl ring was found to interact with pro-inflammatory cytokines, thereby reducing inflammatory markers such as TNF-α and IL-6. These results suggest that this compound could be a potential therapeutic agent for chronic inflammatory diseases.

The synthesis of 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide has been a focus of organic chemistry research. A 2023 paper in *Organic Letters* described a green synthetic route that utilizes catalytic methods to minimize waste generation. This approach not only enhances safety in pharmaceutical manufacturing but also aligns with sustainable chemistry goals. The 2-chloro and 5-nitro groups were introduced through electrophilic substitution reactions, while the piperidinyl ring was synthesized via ring-closing metathesis. Such advancements in synthetic methodologies are critical for the large-scale production of this compound.

2-Chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide also shows potential in cancer therapy. A 2024 study in *Cancer Research* reported that this compound exhibits antitumor activity by inducing apoptosis in cancer cells. The nitro group was found to generate DNA damage, while the piperidinyl ring interfered with mitochondrial function, leading to cell death. These findings suggest that this compound could be a valuable addition to anticancer drug development strategies.

Despite its promising properties, 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide faces challenges in clinical translation. Issues such as toxicity, drug resistance, and pharmacokinetic limitations require further investigation. Ongoing research in drug delivery systems and structure-activity relationship (SAR) studies aims to optimize the compound's therapeutic profile. For example, nanoparticle-based formulations are being explored to enhance drug bioavailability and target specificity.

In conclusion, 2-chloro-5-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide represents a significant advancement in pharmaceutical science. Its unique molecular structure and diverse biological activities make it a promising candidate for antimicrobial, anti-inflammatory, and anticancer applications. Continued research into its synthesis, mechanism of action, and clinical potential will be crucial for its successful development as a therapeutic agent.